molecular formula C12H16F3N B8359162 (2-Methylpropyl)[2-methyl-5-(trifluoromethyl)phenyl]amine

(2-Methylpropyl)[2-methyl-5-(trifluoromethyl)phenyl]amine

Cat. No.: B8359162
M. Wt: 231.26 g/mol
InChI Key: WGKMXYMSNNJXRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Methylpropyl)[2-methyl-5-(trifluoromethyl)phenyl]amine is a useful research compound. Its molecular formula is C12H16F3N and its molecular weight is 231.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H16F3N

Molecular Weight

231.26 g/mol

IUPAC Name

2-methyl-N-(2-methylpropyl)-5-(trifluoromethyl)aniline

InChI

InChI=1S/C12H16F3N/c1-8(2)7-16-11-6-10(12(13,14)15)5-4-9(11)3/h4-6,8,16H,7H2,1-3H3

InChI Key

WGKMXYMSNNJXRW-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)C(F)(F)F)NCC(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-methyl-1-propanol (0.556 mL, 6.00 mmol), 2-methyl-5-(trifluoromethyl)aniline (525 mg, 3 mmol), potassium iodide (996 mg, 6.00 mmol) and [Cp*IrCl2]2 (33.1 mg, 0.030 mmol) were dissolved in water (2 mL). The resulting mixture was irradiated under microwaves (CEM microwave) at 170° C. for 1 hour. To the reaction mixture was added dichloromethane (5 mL) and the crude material was purified by mass directed autoprep (250 mg scale ×3, Method C, formic acid modifier). Relevant fractions were combined and evaporated to give 2-methyl-N-(2-methylpropyl)-5-(trifluoromethyl)aniline (260 mg, 1.102 mmol, 36.7% yield) as a dark yellow oil.
Quantity
0.556 mL
Type
reactant
Reaction Step One
Quantity
525 mg
Type
reactant
Reaction Step One
Quantity
996 mg
Type
reactant
Reaction Step One
[Compound]
Name
IrCl2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
2
Quantity
33.1 mg
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step Two

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